8-bromo-6-methoxy-2H-1,4-benzoxazin-3(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
8-bromo-6-methoxy-2H-1,4-benzoxazin-3(4H)-one is a useful research compound. Its molecular formula is C9H8BrNO3 and its molecular weight is 258.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Bioactivity and Ecological Role
Compounds of the (2H)-1,4-benzoxazin-3(4H)-one class, including 8-bromo-6-methoxy-2H-1,4-benzoxazin-3(4H)-one, have been studied extensively for their bioactivity. These compounds exhibit phytotoxic, antifungal, antimicrobial, and antifeedant effects. They are of interest as leads for natural herbicide models and play a role in the chemical defense mechanisms of plants. Recent focus has also been on improving analytical methodologies and understanding the ecotoxicologic effects and degradation kinetics of these compounds (Macias, Marín, Oliveros-Bastidas, & Molinillo, 2009).
Isolation, Synthesis, and Agronomic Utility
The isolation and synthesis of benzoxazinone derivatives from plants such as maize and rye are crucial for exploring their potential agronomic utility. These compounds and related ones involved in their metabolism and degradation have shown significant phytotoxic and antimicrobial properties, making them of interest in agricultural applications. This research also encompasses developing new synthetic methodologies for obtaining these compounds in high yield (Macias, Marín, Oliveros-Bastidas, Chinchilla, Simonet, & Molinillo, 2006).
Stability and Reactivity Studies
Studies on the stability and reactivity of benzoxazinone derivatives under various conditions are essential. For instance, substituted 2-(benzylamino)-2H-1,4-benzoxazin-3(4H)-ones, including 8-bromo-6-methoxy derivatives, show instability under alkaline and acidic conditions, leading to ring opening and degradation. Understanding these reactions is important for their potential applications (Ilaš & Kikelj, 2008).
Analytical Methodologies and Mass Spectrometry
The use of electrospray time-of-flight mass spectrometry (ESI-TOFMS) for the structural elucidation of benzoxazinone derivatives, including their fragmentation patterns, is a significant advance in analytical chemistry. This method aids in understanding the chemical reactivity and influence of substituents on these compounds (Bonnington, Barceló, & Knepper, 2003).
Phytotoxicity and Herbicide Models
The phytotoxicity of benzoxazinones and their degradation products on standard target species has been studied to understand their ecological role and to propose new herbicide models. The degradation product 2-aminophenoxazin-3-one (APO) and several 2-deoxy derivatives of natural benzoxazinones showed high inhibitory activity, indicating their potential as natural herbicide models (Macias, Marín, Oliveros-Bastidas, Castellano, Simonet, & Molinillo, 2005).
Properties
IUPAC Name |
8-bromo-6-methoxy-4H-1,4-benzoxazin-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO3/c1-13-5-2-6(10)9-7(3-5)11-8(12)4-14-9/h2-3H,4H2,1H3,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNGXHXKKGIZMNV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C(=C1)Br)OCC(=O)N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.07 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.